Cas no 2228129-90-4 (tert-butyl N-3-amino-2-(5-methyl-1H-pyrazol-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-methyl-1H-pyrazol-3-yl)propylcarbamate
• CAS No: 2228129-90-4
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6373761
• PubChem ID: 165968769
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(5-methyl-1H-pyrazol-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-methyl-1H-pyrazol-3-yl)propylcarbamate
• 2228129-90-4
• EN300-1876053
• tert-butyl N-[3-amino-2-(5-methyl-1H-pyrazol-3-yl)propyl]carbamate

• Inchi： 1S/C12H22N4O2/c1-8-5-10(16-15-8)9(6-13)7-14-11(17)18-12(2,3)4/h5,9H,6-7,13H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： JXSWEULPMIZCFZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=C(C)NN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-3-amino-2-(5-methyl-1H-pyrazol-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(5-methyl-1H-pyrazol-3-yl)propylcarbamate (CAS No. 2228129-90-4)

tert-butyl N-3-amino-2-(5-methyl-1H-pyrazol-3-yl)propylcarbamate (CAS No. 2228129-90-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butyl carbamate group with a 5-methyl-1H-pyrazol-3-yl moiety, making it a valuable intermediate for drug discovery and development. Its significance lies in its role as a building block for bioactive molecules, particularly in the design of kinase inhibitors and anti-inflammatory agents.

The growing interest in pyrazole derivatives and carbamate-protected amines has positioned this compound as a focal point in modern medicinal chemistry. Researchers frequently explore its applications in structure-activity relationship (SAR) studies, where its modular design allows for versatile modifications. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified demand for such intermediates, as they enable rapid optimization of lead compounds.

From a synthetic perspective, tert-butyl N-3-amino-2-(5-methyl-1H-pyrazol-3-yl)propylcarbamate demonstrates excellent stability under standard laboratory conditions, facilitating its use in multi-step reactions. Its CAS No. 2228129-90-4 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. The compound's compatibility with peptide coupling reagents and cross-coupling catalysts makes it particularly useful in fragment-based drug design.

Environmental and regulatory considerations are increasingly shaping the landscape of chemical research. This compound aligns with green chemistry principles due to its efficient synthetic routes and minimal byproduct formation. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity, addressing the pharmaceutical industry's stringent quality requirements. Such characteristics make it preferable for GMP-compliant production processes.

Emerging applications in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development have created new opportunities for this intermediate. Its amino-carbamate functionality serves as an ideal handle for click chemistry modifications, while the pyrazole ring contributes to target binding affinity. These attributes explain its prominence in recent patent filings related to cancer therapeutics and neurodegenerative disease research.

Storage and handling recommendations for CAS No. 2228129-90-4 follow standard protocols for nitrogen-containing heterocycles. The compound typically appears as a white to off-white crystalline powder with defined melting point characteristics. Suppliers often provide technical data sheets detailing optimal storage temperatures (-20°C for long-term preservation) and compatible solvents (DMSO, DMF, or dichloromethane for most applications).

The global market for pharmaceutical intermediates continues to expand, with tert-butyl N-3-amino-2-(5-methyl-1H-pyrazol-3-yl)propylcarbamate maintaining steady demand across North America, Europe, and Asia-Pacific research hubs. Custom synthesis services frequently incorporate this compound into their catalogs, offering both milligram and kilogram quantities to accommodate diverse research scales. Pricing trends reflect its status as a premium research chemical with specialized applications.

Future directions for this compound may involve its integration into automated synthesis platforms and continuous flow chemistry systems. The rise of machine learning in molecular design could further optimize its derivatives for enhanced bioavailability and target selectivity. As the scientific community pursues more sustainable synthetic methodologies, this intermediate's efficient preparation routes position it favorably for continued relevance in cutting-edge research.